Cas no 2172018-34-5 (2-amino(phenyl)methyl-4-butylphenol)

• Product Name: 2-amino(phenyl)methyl-4-butylphenol
• CAS No: 2172018-34-5
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 5927096
• PubChem ID: 165518037
• Update Time: 2025-06-09

2-amino(phenyl)methyl-4-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2-amino(phenyl)methyl-4-butylphenol
• 2172018-34-5
• EN300-1277213
• 2-[amino(phenyl)methyl]-4-butylphenol

• Inchi： 1S/C17H21NO/c1-2-3-7-13-10-11-16(19)15(12-13)17(18)14-8-5-4-6-9-14/h4-6,8-12,17,19H,2-3,7,18H2,1H3
• InChI Key： MSNDJGCXDGPWHP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C1C=CC=CC=1)N)CCCC

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino(phenyl)methyl-4-butylphenol

2-amino(phenyl)methyl-4-butylphenol (CAS No. 2172018-34-5): A Comprehensive Overview

2-Amino(phenyl)methyl-4-butylphenol (CAS No. 2172018-34-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino(phenyl)methyl-4-butylphenol is composed of a phenolic ring substituted with a butyl group at the 4-position and an amino(phenyl)methyl group at the 2-position. This arrangement imparts the molecule with distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its biological interactions.

Recent studies have highlighted the potential of 2-amino(phenyl)methyl-4-butylphenol in various therapeutic areas. One of the most notable areas of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 2-amino(phenyl)methyl-4-butylphenol has shown promising antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. Studies have indicated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

In addition to its anti-inflammatory and antioxidant properties, 2-amino(phenyl)methyl-4-butylphenol has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of 2-amino(phenyl)methyl-4-butylphenol has been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino(phenyl)methyl-4-butylphenol in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-amino(phenyl)methyl-4-butylphenol (CAS No. 2172018-34-5) is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antioxidant, and neuroprotective properties make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various diseases.